Cas no 34385-93-8 (1,4-Benzodioxane-2-carboxylic Acid)

• Product Name: 1,4-Benzodioxane-2-carboxylic Acid
• CAS No: 34385-93-8
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 54236
• PubChem ID: 2735450
• Update Time: 2025-05-21

1,4-Benzodioxane-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxane-2-Carboxylic Acid
• 1,4-Benzodioxin-2-carboxylicacid,2,3-dihydro
• 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• 1,4-Benzodioxan-2-carboxylic acid
• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-
• 1,4-Benzodioxan-2-carboxylicacid
• (2RS)-2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid
• rac 1,4-benzodioxane-2-carboxylic acid
• 2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic acid
• 2,3-Dihydrobenzo(b)(1,4)dioxine-2-carboxylic acid
• Doxazosin impurity A
• 2H,3H-benzo[e]1,4-diox
• MFCD00084888
• STR04611
• PD055364
• ,3-Dihydro-benzo[1,4]dioxine-2-carboxylic Acid
• CDS1_000297
• Maybridge1_002585
• AKOS016040108
• ChemDiv2_003276
• AM10812
• 1-(O-TOLYL)PIPERAZINEDIHYDROCHLORIDE
• UNII-T9Z56HV1B0
• 2,3-dihydrobenzo [b][1,4]dioxine-2-carboxylic acid
• J-507002
• 2-benzodioxanecarboxylic acid
• Doxazosin mesilate impurity A [EP]
• 1,4-benzodiozane-2-carboxylic acid
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
• FT-0651340
• AC-1644
• 3663-80-7
• USP Doxazosin Related Compound D
• 1,4-benzodioxane 2-carboxylic acid
• CS-W002348
• EU-0033210
• 34385-93-8
• T9Z56HV1B0
• HMS1378E20
• FT-0650411
• CCG-202901
• 2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
• A6320
• SR-01000597134-1
• 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid
• B3406
• SR-01000597134
• Z56839652
• AKOS000271138
• EN300-00140
• SY003328
• DOXAZOSIN MESILATE IMPURITY A [EP IMPURITY]
• SY013453
• Oprea1_073520
• HMS548N11
• PB43330
• 12W-0825
• F0913-5472
• FT-0606770
• DivK1c_001337
• SCHEMBL229498
• DTXSID30957891
• HMBHAQMOBKLWRX-UHFFFAOYSA-N
• Q27289857
• (+/-)-1,4-Benzodioxan-2-carboxylic acid
• 1,4-Benzodioxan-2-carboxylic acid, 97%
• cholinehydroxide
• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylicacid
• SDCCGMLS-0065916.P001
• 2,3-Dihydro-benzo[1,4]dioxine-2-carboxylic acid
• RX-811056
• FT-0630207
• RX 811056
• Doxazosin mesilate impurity A
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (+/-)-
• (R)-1,4-Benzodioxan-2-carboxylic acid
• DOXAZOSIN MESILATE IMPURITY A (EP IMPURITY)
• ALBB-004760
• (S)-1,4-Benzodioxan-2-carboxylic acid
• BBL001421
• STK183543
• DB-048985
• DTXCID60893157
• (S)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
• 1,4-Benzodioxane-2-carboxylic Acid

• Inchi： 1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)
• InChI Key： HMBHAQMOBKLWRX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(=O)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.379 g/cm43
• Melting Point: 126-130 °C(lit.)
• Boiling Point: 347.2 °C at 760 mmHg
• Flash Point: 145.4 °C
• PSA: 55.76000
• LogP: 0.91100
• Vapor Pressure: No data available

1,4-Benzodioxane-2-carboxylic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H302 (30%) H315 (70%) H318 (20%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H302 (30%) H315 (70%) H318 (20%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better